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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859

An In-depth Technical Guide to the Solubility of Basic Lead Carbonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of basic lead
carbonate, with the common formula 2PbCOs-Pb(OH)2, also known as hydrocerussite or white
lead. The document details its solubility in various solvents, presents available quantitative
data, outlines experimental protocols for solubility determination, and illustrates the chemical
pathways of its dissolution.

Introduction to Basic Lead Carbonate

Basic lead carbonate is a complex inorganic salt that has been historically significant as a
white pigment.[1] Its chemical and physical properties, particularly its solubility, are of critical
importance in various fields, including materials science, environmental science, and
toxicology. Understanding its behavior in different solvent systems is essential for applications
ranging from conservation of artworks to the remediation of lead-contaminated sites.[2]

Qualitative Solubility Overview

Basic lead carbonate is generally characterized by its low solubility in neutral aqueous
solutions and non-polar organic solvents. However, it readily dissolves in acidic and certain
alkaline solutions due to chemical reactions that transform the insoluble salt into soluble
species.
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o Water: Insoluble.[3]
o Ethanol: Insoluble.[3]

» Acids (e.g., Acetic Acid, Nitric Acid): Soluble.[1][3] The carbonate and hydroxide components
of the salt react with acids in a neutralization reaction.

» Alkaline Solutions (e.g., Sodium Hydroxide): Soluble. Dissolution in strong bases occurs due
to the formation of soluble plumbite complexes.[4][5]

Quantitative Solubility Data

Quantitative solubility data for basic lead carbonate is sparse in the literature, especially in
acidic and alkaline solutions where it is described as "soluble” without specific numerical
values. The majority of available quantitative data pertains to its dissolution in aqueous media
under varying pH and temperature conditions.

The dissolution equilibrium for basic lead carbonate (hydrocerussite) in water can be
represented by the following equation:

Pb3(CO3)2(0OH)2(s) = 3Pb2*(aq) + 2C0s2-(aq) + 20H-(aq)

The solubility product constant (Ksp) for hydrocerussite has been reported with a log Ksp value
of -24.137.[2] This value can be used to estimate the theoretical solubility in pure water.

Table 1: Quantitative Solubility of Basic Lead Carbonate (Hydrocerussite) in Aqueous
Solutions
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Solubility /
Solvent/Condition Temperature Dissolved Lead Reference(s)
Concentration

Deionized Water

] 25°C log Ksp =-24.137 [2]

(theoretical)
Water (pH 7.0,

o 20 °C ~70-80 pg/L [6]
moderate alkalinity)
Water (pH 8.0,

o 20 °C ~72.73 pg/L [6]
moderate alkalinity)
Water (pH 9.5, Increased solubility

- 20 °C : [6]
moderate alkalinity) relative to pH 7-8
Water (pH 7.0,

o 5°C ~50 pg/L [6]
moderate alkalinity)
Water (pH 8.0,

o 5°C ~53.20 pg/L [6]
moderate alkalinity)
Water (pH 9.5, . Increased solubility 6]
moderate alkalinity) relative to pH 7-8

Note: The data from Mohammadzadeh et al. (2015) represents the final dissolved lead
concentration after 45 days of batch dissolution experiments and provides a practical measure
of its solubility under those specific water chemistry conditions.[6]

Dissolution Mechanisms and Pathways

The dissolution of basic lead carbonate is not a simple physical process but involves chemical
reactions that are highly dependent on the solvent system.

Dissolution in Water

In pure water, basic lead carbonate establishes a simple dissolution equilibrium, as shown in
the Ksp equation above. The solubility is very low due to the stability of the crystal lattice.
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Diagram 1: Dissolution Equilibrium of Basic Lead Carbonate in Water

Pb3(COs3)2(OH)2(s)
(Basic Lead Carbonate)

ésolution (Ks%recipitation

3Pb?*(aq) + 2C032~(aqg) + 20H~(aq)
(Aqueous lons)

Diagram 2: Dissolution Pathway of Basic Lead Carbonate in Acid

Solid Phase Aqueous Phase (Acidic)

Pbs(C0Os3)2(OH)2(s) + 6H*

~~~_Initial Dissolution
~

S~

b
3Pb?*(aq) + 2C032-(aq) + 20H~(aq)

Reaction

3Pb2*(aq) + 2H20(l) + 2C0O2(g)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Diagram 3: Dissolution Pathway of Basic Lead Carbonate in Alkali

Solid Phase Aqueous Phase (Alkaline)

Pbs(C0Os3)2(0OH)2(s) + OH~ (excess)

Initial Dissolution

3Pb?*(aq) + 2C032-(aq) + 20H~(aq)

Complexation

3[Pb(OH)s3]~(aq) + 2C0O32~(aq)
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Diagram 4: General Experimental Workflow for Solubility Determination

Add excess basic lead
carbonate to solvent

i
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i

Separate solid and liquid phases
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i
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dissolved lead concentration

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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